Cas no 2306261-73-2 (6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one)

• Product Name: 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one
• CAS No: 2306261-73-2
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 6629862
• PubChem ID: 135396172
• Update Time: 2026-03-12

6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2306261-73-2
• 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one
• Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-fluoro-
• 6-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one

• Inchi： 1S/C7H5FN2O/c8-5-3-6-7(11)1-2-9-10(6)4-5/h1-4,9H
• InChI Key： QUKZNEBYNILOGY-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C=CNN2C=1)=O

Computed Properties

• Exact Mass: 152.03859095g/mol
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 264.7±50.0 °C(Predicted)
• pka: -9.76±0.20(Predicted)

Additional information on 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one

Comprehensive Overview of 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one (CAS No. 2306261-73-2): Properties, Applications, and Research Insights

The compound 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one (CAS No. 2306261-73-2) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. This fluoropyrrolopyridazinone derivative belongs to a class of nitrogen-containing heterocycles, which are widely explored for their diverse pharmacological properties. The presence of a fluorine atom at the 6-position enhances its metabolic stability and binding affinity, making it a promising scaffold for drug discovery.

In recent years, the demand for fluorinated heterocycles like 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with the growing focus on targeted therapies for diseases such as cancer and neurological disorders. The compound's CAS No. 2306261-73-2 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

From a synthetic perspective, 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its molecular weight and logP value are critical parameters for drug-likeness assessments, frequently queried by chemists optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties. The compound's crystalline form and solubility profile are also key considerations for formulation development.

Beyond pharmaceuticals, 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one is explored in material science, where its electronic properties contribute to the design of organic semiconductors. This dual applicability resonates with the interdisciplinary trends in AI-driven drug discovery and green chemistry, addressing user queries about sustainable synthesis methods. Notably, its thermal stability and photophysical characteristics are under investigation for optoelectronic devices.

The safety profile of CAS No. 2306261-73-2 is another hot topic, with researchers emphasizing in silico toxicity prediction tools to expedite preclinical evaluations. Regulatory-compliant analytical methods, such as HPLC and LC-MS, are routinely employed to ensure purity, a frequent search term among quality control professionals. Additionally, patents citing this compound often highlight its synergistic effects in combination therapies, a trending area in precision medicine.

In summary, 6-Fluoropyrrolo[1,2-b]pyridazin-4(1H)-one represents a versatile building block with broad implications across life sciences and technology. Its CAS No. 2306261-73-2 serves as a pivotal identifier for researchers navigating the expanding landscape of fluorinated bioactive molecules. As innovation accelerates, this compound is poised to play a central role in addressing unmet medical and industrial needs.